Cas no 306736-53-8 (4-(4-chlorophenyl)sulfanyl-3,5-dimethyl-1-4'-(trifluoromethyl)-1,1'-biphenyl-2-carbonyl-1H-pyrazole)

• Product Name: 4-(4-chlorophenyl)sulfanyl-3,5-dimethyl-1-4'-(trifluoromethyl)-1,1'-biphenyl-2-carbonyl-1H-pyrazole
• CAS No: 306736-53-8
• MF: C₂₅H₁₈ClF₃N₂OS
• MW: 486.936434268951
• CID: 5971595
• PubChem ID: 2136473
• Update Time: 2025-07-17

4-(4-chlorophenyl)sulfanyl-3,5-dimethyl-1-4'-(trifluoromethyl)-1,1'-biphenyl-2-carbonyl-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

• 4-(4-chlorophenyl)sulfanyl-3,5-dimethyl-1-4'-(trifluoromethyl)-1,1'-biphenyl-2-carbonyl-1H-pyrazole
• (4-((4-chlorophenyl)thio)-3,5-dimethyl-1H-pyrazol-1-yl)(4-(trifluoromethyl)-[1,1-biphenyl]-2-yl)methanone
• Methanone, [4-[(4-chlorophenyl)thio]-3,5-dimethyl-1H-pyrazol-1-yl][4'-(trifluoromethyl)[1,1'-biphenyl]-2-yl]-
• 306736-53-8
• 4-[(4-chlorophenyl)sulfanyl]-3,5-dimethyl-1-[4'-(trifluoromethyl)-[1,1'-biphenyl]-2-carbonyl]-1H-pyrazole
• Z56769961
• [4-(4-chlorophenyl)sulfanyl-3,5-dimethylpyrazol-1-yl]-[2-[4-(trifluoromethyl)phenyl]phenyl]methanone
• F0755-0068
• 4-chlorophenyl 3,5-dimethyl-1-{[4'-(trifluoromethyl)[1,1'-biphenyl]-2-yl]carbonyl}-1H-pyrazol-4-yl sulfide
• (4-((4-chlorophenyl)thio)-3,5-dimethyl-1H-pyrazol-1-yl)(4'-(trifluoromethyl)-[1,1'-biphenyl]-2-yl)methanone
• AKOS001013769

• Inchi： 1S/C25H18ClF3N2OS/c1-15-23(33-20-13-11-19(26)12-14-20)16(2)31(30-15)24(32)22-6-4-3-5-21(22)17-7-9-18(10-8-17)25(27,28)29/h3-14H,1-2H3
• InChI Key： SNFMTWRYYUCGOL-UHFFFAOYSA-N
• SMILES： C(N1C(C)=C(SC2=CC=C(Cl)C=C2)C(C)=N1)(C1=CC=CC=C1C1=CC=C(C(F)(F)F)C=C1)=O

Computed Properties

• Exact Mass: 486.0780466g/mol
• Monoisotopic Mass: 486.0780466g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 33
• Rotatable Bond Count: 4
• Complexity: 665
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 7.8
• Topological Polar Surface Area: 60.2Ų

Experimental Properties

• Density: 1.31±0.1 g/cm3(Predicted)
• Boiling Point: 581.2±60.0 °C(Predicted)
• pka: -2.12±0.12(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoyl derivatives Benzoylpyrazoles

Additional information on 4-(4-chlorophenyl)sulfanyl-3,5-dimethyl-1-4'-(trifluoromethyl)-1,1'-biphenyl-2-carbonyl-1H-pyrazole

Comprehensive Analysis of 4-(4-chlorophenyl)sulfanyl-3,5-dimethyl-1-[4'-(trifluoromethyl)-1,1'-biphenyl-2-carbonyl]-1H-pyrazole (CAS No. 306736-53-8)

The compound 4-(4-chlorophenyl)sulfanyl-3,5-dimethyl-1-[4'-(trifluoromethyl)-1,1'-biphenyl-2-carbonyl]-1H-pyrazole (CAS No. 306736-53-8) is a structurally complex molecule with significant potential in pharmaceutical and agrochemical research. Its unique combination of a pyrazole core, chlorophenyl sulfanyl group, and trifluoromethyl biphenyl moiety makes it a subject of interest for scientists exploring novel bioactive compounds. This article delves into its properties, applications, and relevance in contemporary research trends.

One of the most searched questions in the field of organic chemistry is: "What are the applications of pyrazole derivatives in drug discovery?" The pyrazole ring in this compound is a key pharmacophore, often associated with anti-inflammatory, antimicrobial, and anticancer activities. Researchers are particularly interested in how the trifluoromethyl group enhances metabolic stability and bioavailability, a topic frequently explored in AI-driven drug design platforms. The chlorophenyl sulfanyl moiety further contributes to its potential as a kinase inhibitor, aligning with current trends in targeted cancer therapies.

From a synthetic chemistry perspective, the C-S bond formation in this molecule is noteworthy. Recent advancements in cross-coupling reactions have made such structures more accessible, a point often highlighted in high-impact journals. The 3,5-dimethyl substitution on the pyrazole ring also influences its conformational rigidity, a feature that computational chemists model using molecular docking software to predict binding affinities.

Environmental scientists are increasingly investigating the biodegradation pathways of complex aromatic compounds like this one. Searches for "fluorinated organic compounds environmental impact" have surged, reflecting global concerns about sustainable chemistry. While this compound isn’t classified as hazardous, its trifluoromethyl group warrants studies on long-term ecological effects, a hot topic in green chemistry forums.

In material science, the biphenyl segment offers intriguing possibilities for liquid crystal or OLED applications. The compound’s π-conjugated system could be tailored for optoelectronic devices, a research area gaining traction due to the demand for energy-efficient technologies. Patent databases reveal growing interest in similar structures for organic semiconductors.

Analytical challenges associated with this compound, such as HPLC method development for purity assessment, are frequently discussed in pharmaceutical QA/QC circles. Its UV chromophores (from the biphenyl and pyrazole groups) allow sensitive detection, a feature leveraged in quality control protocols.

In summary, 306736-53-8 exemplifies how multifunctional heterocycles bridge diverse scientific domains. Its structural motifs align with drug discovery, green chemistry, and advanced materials—topics dominating scientific discourse. As computational prediction tools evolve, compounds like this will continue to inspire innovation at the intersection of chemistry and technology.